1-(1-azepanylcarbonyl)-5,6-dimethyl-1H-benzimidazole

• IUPAC Name: azepan-1-yl-(5,6-dimethylbenzimidazol-1-yl)methanone
• InChI: InChI=1S/C16H21N3O/c1-12-9-14-15(10-13(12)2)19(11-17-14)16(20)18-7-5-3-4-6-8-18/h9-11H,3-8H2,1-2H3
• InChI Key: FVAUPYQDNPBLFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)C(=O)N3CCCCCC3
• Molecular Formula: C16H21N3O
• Molecular Weight: 271.36 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives typically involves the formation of the benzimidazole core followed by various functionalization reactions to introduce specific substituents. For instance, a related compound, 5-Methyl-7, 8, 9, 10-tetrahydro-5H-azepino[1, 2-α]benzimidazol-7-one, was synthesized from 1-(3-carboxypropyl)-2, 3-dimethylbenzimidazolium iodide through a reaction with 1,1'-carbonyldiimidazole in the presence of triethylamine, demonstrating the complexity and versatility of synthetic approaches for benzimidazole derivatives (Ohta et al., 1990).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives, including 1-(1-Azepanylcarbonyl)-5,6-dimethyl-1H-benzimidazole, is crucial for their chemical properties and biological activity. The analysis of molecular geometry, zero point energy, dipole moment, and charge distributions provides insights into the stability and reactivity of these compounds. Studies on similar benzimidazole derivatives have utilized Density Functional Theory (DFT) to calculate these parameters, highlighting the influence of substituents on molecular stability and electronic properties (Gürbüz et al., 2016).

Chemical Reactions and Properties

Benzimidazole derivatives undergo a variety of chemical reactions, reflecting their rich chemistry. These reactions include cycloadditions, electrophilic and nucleophilic substitutions, and ring transformations, which are instrumental in synthesizing diverse benzimidazole-based compounds with various biological activities. For example, the formation of cyclopropane fused onto pyrrolo-, pyrido-, azepino-, and azocino[1,2-a]benzimidazoles from Eschenmoser hydrazones through thermolysis demonstrates the reactivity of benzimidazole derivatives under specific conditions (Hehir et al., 2008).

Physical Properties Analysis

The physical properties of this compound, such as melting point, solubility, and crystalline structure, are influenced by its molecular arrangement and intermolecular interactions. X-ray crystallography studies of similar compounds provide detailed information on the molecular and crystal structure, offering insights into the factors affecting their physical properties. For instance, the study of a dimethyl-substituted benzimidazole revealed how molecular conformation and intermolecular interactions determine the compound's physical characteristics (Geiger & Isaac, 2014).

Chemical Properties Analysis

The chemical properties of benzimidazole derivatives, including reactivity, stability, and interaction with biological molecules, are key to their potential applications. The presence of functional groups and the overall molecular structure play crucial roles in their chemical behavior. Studies on the synthesis and characterization of benzimidazole derivatives shed light on their potential as intermediates for further chemical modifications and their interactions with various chemical reagents (Acheson & Verlander, 1972).

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on its interactions with biological targets. If it’s used in a chemical process, its mechanism would depend on the specific reaction conditions and other reagents present.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety measures should be taken when handling it to avoid exposure. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

The future research directions involving this compound could be vast and would depend on its potential applications. It could be explored for use in pharmaceuticals, materials science, or chemical synthesis, among other fields.